Cas no 1000573-27-2 (1,5-dibromo-3-chloro-2-fluorobenzene)

• Product Name: 1,5-dibromo-3-chloro-2-fluorobenzene
• CAS No: 1000573-27-2
• MF: C₆H₂Br₂ClF
• MW: 288.339482784271
• CID: 2852979
• PubChem ID: 44891204
• Update Time: 2025-10-29

1,5-dibromo-3-chloro-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-2-fluorochlorobenzene
• DTXSID00661539
• 1-Chloro-3,5-dibromo-2-fluorobenzene
• MFCD09878171
• 1000573-27-2
• DB-161960
• AKOS023118852
• FS-5627
• SCHEMBL14247166
• 1,5-dibromo-3-chloro-2-fluorobenzene

• MDL： MFCD09878171
• Inchi： 1S/C6H2Br2ClF/c7-3-1-4(8)6(10)5(9)2-3/h1-2H
• InChI Key： RBEVBNYRFFHCSN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1F)Cl)Br

Computed Properties

• Exact Mass: 287.81753g/mol
• Monoisotopic Mass: 285.81958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1,5-dibromo-3-chloro-2-fluorobenzene

Comprehensive Overview of 1,5-dibromo-3-chloro-2-fluorobenzene (CAS No. 1000573-27-2)

1,5-dibromo-3-chloro-2-fluorobenzene (CAS No. 1000573-27-2) is a multifunctional halogenated aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including materials science, pharmaceuticals, and chemical synthesis. This comprehensive overview aims to provide a detailed insight into the structure, synthesis, properties, and applications of this compound.

The molecular formula of 1,5-dibromo-3-chloro-2-fluorobenzene is C₆H₂Br₂ClF, and its molecular weight is approximately 318.68 g/mol. The compound features a benzene ring substituted with two bromine atoms at the 1 and 5 positions, one chlorine atom at the 3 position, and one fluorine atom at the 2 position. This specific arrangement of halogen substituents imparts unique electronic and steric properties to the molecule.

In terms of synthesis, 1,5-dibromo-3-chloro-2-fluorobenzene can be prepared through a series of well-established chemical reactions. One common approach involves the sequential halogenation of benzene using bromine, chlorine, and fluorine sources under controlled conditions. For instance, the initial bromination of benzene can be achieved using bromine in the presence of a Lewis acid catalyst such as aluminum chloride. Subsequent chlorination and fluorination steps can be carried out using appropriate reagents and reaction conditions to achieve the desired substitution pattern.

The physical properties of 1,5-dibromo-3-chloro-2-fluorobenzene are influenced by its halogen substituents. It is a solid at room temperature with a melting point ranging from 80°C to 85°C. The compound is insoluble in water but exhibits good solubility in organic solvents such as dichloromethane, chloroform, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for use in various chemical reactions and processes.

The electronic properties of 1,5-dibromo-3-chloro-2-fluorobenzene are particularly noteworthy. The presence of multiple halogen substituents results in significant electron-withdrawing effects, which can influence the reactivity and stability of the molecule. This makes it an attractive building block for the synthesis of more complex organic compounds with tailored electronic properties.

In the field of materials science, 1,5-dibromo-3-chloro-2-fluorobenzene has been explored for its potential applications in the development of functional materials. Recent studies have shown that this compound can serve as a precursor for the synthesis of conductive polymers and organic semiconductors. These materials have promising applications in electronic devices such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs).

In pharmaceutical research, 1,5-dibromo-3-chloro-2-fluorobenzene has been investigated as a potential intermediate for the synthesis of bioactive compounds. The unique combination of halogen substituents provides opportunities for designing molecules with specific biological activities. For example, derivatives of this compound have been studied for their antimicrobial and anticancer properties. Preliminary results suggest that certain derivatives exhibit potent activity against a range of bacterial strains and cancer cell lines.

The environmental impact of 1,5-dibromo-3-chloro-2-fluorobenzene is an important consideration in its use and disposal. While detailed studies on its environmental fate are limited, it is generally recognized that halogenated aromatic compounds can persist in the environment due to their low biodegradability. Therefore, proper handling and disposal practices are essential to minimize any potential environmental risks.

In conclusion, 1,5-dibromo-3-chloro-2-fluorobenzene (CAS No. 1000573-27-2) is a versatile halogenated aromatic compound with a wide range of potential applications in materials science and pharmaceutical research. Its unique chemical structure imparts valuable properties that make it an attractive building block for advanced materials and bioactive compounds. Ongoing research continues to explore new avenues for its utilization in various scientific and industrial fields.